Cas no 65647-66-7 ((2S,3R,4S)-3,4-dihydroxy-2-methyl-7-[(E)-prop-1-enyl]-3,4-dihydro-2H-pyrano[4,3-b]pyran-5-one)

• Product Name: (2S,3R,4S)-3,4-dihydroxy-2-methyl-7-[(E)-prop-1-enyl]-3,4-dihydro-2H-pyrano[4,3-b]pyran-5-one
• CAS No: 65647-66-7
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 1690499
• PubChem ID: 6442696
• Update Time: 2025-04-21

(2S,3R,4S)-3,4-dihydroxy-2-methyl-7-[(E)-prop-1-enyl]-3,4-dihydro-2H-pyrano[4,3-b]pyran-5-one Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4S)-3,4-dihydroxy-2-methyl-7-[(E)-prop-1-enyl]-3,4-dihydro-2H-pyrano[4,3-b]pyran-5-one
• (2S)-3,4-Dihydro-3α,4β-dihydroxy-2β-methyl-7-[(E)-1-propenyl]-2H,5H-pyrano[4,3-b]pyran-5-one
• (2S,3R,4S)-3,4-dihydroxy-2-methyl-7-[(E)-prop-1-enyl]-3,4-dihydro-2H-pyrano[3,2-c]pyran-5-one
• Radicinol
• HY-137938
• CS-0143045
• (7S,8S,9S)-7,8-Dihydroxy-9-methyl-3-((E)-prop-1-enyl)-4,10-dioxabicyclo(4.4.0)deca-2,11-dien-5-one
• (2S)-3,4-Dihydro-3alpha,4beta-dihydroxy-2beta-methyl-7-[(E)-1-propenyl]-2H,5H-pyrano[4,3-b]pyran-5-one
• 65647-66-7

• Inchi： 1S/C12H14O5/c1-3-4-7-5-8-9(12(15)17-7)11(14)10(13)6(2)16-8/h3-6,10-11,13-14H,1-2H3/b4-3+/t6-,10-,11-/m0/s1
• InChI Key： RMDHRYWEFJLSJF-AVJAUVGNSA-N
• SMILES： O1C2C=C(/C=C/C)OC(C=2[C@@H]([C@H]([C@@H]1C)O)O)=O

Computed Properties

• Exact Mass: 238.08412
• Monoisotopic Mass: 238.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 0.2

Experimental Properties

• Density: 1.359
• Boiling Point: 438.765°C at 760 mmHg
• Flash Point: 172.077°C
• Refractive Index: 1.59
• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives